Cas no 2228694-90-2 (3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228694-90-2
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 6019448
• PubChem ID: 165850571
• Update Time: 2025-06-11

3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1944441
• 2228694-90-2

• Inchi： 1S/C12H17F2N/c1-8-5-4-6-10(9(8)2)7-12(3,15)11(13)14/h4-6,11H,7,15H2,1-3H3
• InChI Key： CEPPWHYFSGYHQB-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC=C(C)C=1C)N)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine

Comprehensive Overview of 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228694-90-2)

The compound 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228694-90-2) is a fluorinated amine derivative with a unique structural framework. Its molecular formula and intricate design make it a subject of interest in pharmaceutical and agrochemical research. The presence of difluoro and dimethylphenyl groups enhances its potential for selective biological activity, positioning it as a candidate for further exploration in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their stability, bioavailability, and metabolic resistance. Researchers are particularly intrigued by how the 1,1-difluoro moiety in 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine influences its interaction with biological targets. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The 2,3-dimethylphenyl group in this compound contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. This characteristic is often discussed in forums and publications focusing on ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic among pharmacologists and chemists. The compound’s potential applications in central nervous system (CNS) targeting are also under scrutiny, given the structural similarities to known bioactive amines.

Synthetic routes for CAS No. 2228694-90-2 often involve multi-step processes, including Friedel-Crafts alkylation and reductive amination. These methods are widely searched by organic chemists seeking efficient protocols for analogous compounds. The compound’s stability under varying pH conditions further broadens its utility in formulation development, another area of high interest in pharmaceutical sciences.

Environmental and safety profiles of fluorinated amines are frequently queried in regulatory and sustainability contexts. While 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine is not classified as hazardous, its degradation pathways and ecotoxicology are subjects of ongoing research, reflecting the broader industry shift toward green chemistry principles.

From a commercial perspective, the compound’s niche applications in high-value intermediates make it relevant to patent analysts and R&D strategists. Its structural novelty aligns with trends in fragment-based drug design, a technique gaining traction in early-stage drug discovery. Searches for “fluorine in drug discovery” and “phenyl derivatives in agrochemicals” often intersect with discussions about this compound.

In summary, 3-(2,3-dimethylphenyl)-1,1-difluoro-2-methylpropan-2-amine exemplifies the intersection of structural innovation and practical utility. Its study addresses key questions in modern chemistry, from molecular optimization to sustainable synthesis, making it a compelling subject for both academic and industrial audiences.